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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838 Get Quote

An In-Depth Technical Guide to 1-Bromo-2-
chloroethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and experimental protocols associated with 1-Bromo-2-
chloroethane (CAS No. 107-04-0). The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling, use, and management

of this compound.

Chemical Identification and Properties
1-Bromo-2-chloroethane is a dihalogenated ethane with the molecular formula C₂H₄BrCl.[1] It

is a colorless liquid with a characteristic sweet, chloroform-like odor.[1][2] This compound is

primarily used as a solvent and an intermediate in organic synthesis.[2]

Physical and Chemical Properties
The key physical and chemical properties of 1-Bromo-2-chloroethane are summarized in the

table below.
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Property Value Source

Molecular Formula C₂H₄BrCl [1][2]

Molecular Weight 143.41 g/mol [1]

Appearance Clear, colorless liquid [1][2]

Odor Sweet, chloroform-like [1][2]

Boiling Point 106-108 °C [3]

Melting Point -16.6 °C

Density 1.723 g/mL at 25 °C

Solubility

Slightly soluble in water;

soluble in ethanol, ether, and

chloroform

[1]

Vapor Pressure 32.6 mmHg at 25°C

Refractive Index 1.4884 at 20°C [2]

Hazard Identification and Toxicological Information
1-Bromo-2-chloroethane is classified as a hazardous substance. It is toxic if swallowed,

harmful in contact with skin or if inhaled, and causes skin and eye irritation.[1] Prolonged or

repeated exposure may have adverse health effects, and it is suspected of causing genetic

defects and cancer.[1]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Carcinogenicity 1B H350: May cause cancer

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Summary of Toxicological Data
Test Species Route Result

LD50 Rat Oral 64 mg/kg

Genotoxicity in vitro
Bacterial and

mammalian cells
Mutagenic

DNA Damage Mouse Intraperitoneal Observed in liver cells

Note: The genotoxicity of 1-Bromo-2-chloroethane is enhanced by metabolic activation,

suggesting that its metabolites are DNA-reactive.[4]

Experimental Protocols
Synthesis of 1-Bromo-2-chloroethane
A common laboratory-scale synthesis of 1-Bromo-2-chloroethane involves the reaction of 2-

chloroethanol with phosphorus tribromide.[3]
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Materials:

2-Chloroethanol

Phosphorus tribromide (PBr₃)

5% Sodium hydroxide (NaOH) solution

Anhydrous sodium carbonate (Na₂CO₃)

Reaction flask

Stirring apparatus

Cooling bath

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a reaction flask cooled with a water bath, add 2-chloroethanol.

While stirring, gradually add phosphorus tribromide, maintaining the reaction temperature

between 20-30°C.[3]

After the addition is complete, continue stirring at room temperature for 30 minutes.[3]

Heat the mixture to reflux for 1 hour.[3]

Cool the reaction mixture.

Wash the crude product with a 5% sodium hydroxide solution, followed by water until the

aqueous layer is neutral.[3]

Separate the organic layer and dry it over anhydrous sodium carbonate.[3]
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Purify the crude product by fractional distillation, collecting the fraction at 106-108°C.[3]

Purification of 1-Bromo-2-chloroethane
For high-purity applications, commercial 1-Bromo-2-chloroethane can be further purified.

Procedure:

Wash the commercial product with concentrated sulfuric acid.

Follow with a wash of distilled water.

Neutralize with a dilute solution of sodium carbonate.

Dry the product with calcium chloride.

Fractionally distill the dried product.

Handling, Storage, and Disposal
Safe Handling
Due to its hazardous nature, 1-Bromo-2-chloroethane should be handled with strict safety

precautions.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid contact with skin and eyes.

Do not inhale vapors.

Keep away from heat, sparks, and open flames.

Storage
Store 1-Bromo-2-chloroethane in a tightly closed container in a cool, dry, and well-ventilated

area. Keep it away from incompatible materials such as strong bases, strong oxidizing agents,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://wap.guidechem.com/encyclopedia/1-bromo-2-chloroethane-dic1986.html
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and magnesium.[1]

Disposal
Dispose of 1-Bromo-2-chloroethane as hazardous waste in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.

Emergency Procedures
First Aid Measures
The following diagram outlines the initial steps for responding to an exposure to 1-Bromo-2-
chloroethane.
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Exposure Occurs Identify Exposure Route

Move to Fresh Air.
If breathing is difficult, give oxygen.
Seek immediate medical attention.

 Inhalation 

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Seek medical attention.

 Skin Contact 

Rinse eyes with water for at least 15 minutes.
Remove contact lenses if present.
Seek immediate medical attention.

 Eye Contact 

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

 Ingestion 
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Spill Occurs

Evacuate immediate area and ensure ventilation.

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill with absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a sealed container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Dispose of the waste as hazardous material.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0757436.htm
https://wap.guidechem.com/encyclopedia/1-bromo-2-chloroethane-dic1986.html
https://www.ncbi.nlm.nih.gov/books/NBK586425/
https://www.ncbi.nlm.nih.gov/books/NBK586425/
https://www.ncbi.nlm.nih.gov/books/NBK586425/
https://www.benchchem.com/product/b052838#material-safety-data-sheet-msds-for-1-bromo-2-chloroethane
https://www.benchchem.com/product/b052838#material-safety-data-sheet-msds-for-1-bromo-2-chloroethane
https://www.benchchem.com/product/b052838#material-safety-data-sheet-msds-for-1-bromo-2-chloroethane
https://www.benchchem.com/product/b052838#material-safety-data-sheet-msds-for-1-bromo-2-chloroethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

